Cas no 1261562-56-4 (4-Chloro-3-iodo-2-methoxypyridine)

• Product Name: 4-Chloro-3-iodo-2-methoxypyridine
• CAS No: 1261562-56-4
• MF: C₆H₅ClINO
• MW: 269.467472791672
• MDL: MFCD18415720
• CID: 4565703
• PubChem ID: 118999074
• Update Time: 2025-10-29

4-Chloro-3-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-iodo-2-methoxypyridine
• AMY8069
• DB-094800
• 1261562-56-4
• CS-0226554
• MFCD18415720
• SY271483
• AC-33279
• E82523

• MDL： MFCD18415720
• Inchi： 1S/C6H5ClINO/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,1H3
• InChI Key： XCNUCOZRBHLANT-UHFFFAOYSA-N
• SMILES： IC1=C(C=CN=C1OC)Cl

Computed Properties

• Exact Mass: 268.91044g/mol
• Monoisotopic Mass: 268.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.915±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 273.5±40.0 ºC (760 Torr),
• Flash Point: 119.2±27.3 ºC,
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),

Additional information on 4-Chloro-3-iodo-2-methoxypyridine

Introduction to 4-Chloro-3-iodo-2-methoxypyridine (CAS No. 1261562-56-4)

4-Chloro-3-iodo-2-methoxypyridine, with the CAS number 1261562-56-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are six-membered heterocyclic aromatic compounds containing one nitrogen atom. The presence of chlorine, iodine, and methoxy groups on the pyridine ring imparts unique chemical and biological properties to this molecule, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 4-Chloro-3-iodo-2-methoxypyridine is characterized by a pyridine ring with a chlorine atom at the 4-position, an iodine atom at the 3-position, and a methoxy group at the 2-position. This specific arrangement of functional groups provides a range of reactivity and selectivity options in synthetic transformations. The iodine atom, in particular, is a useful leaving group for various substitution reactions, making this compound an excellent starting material for the synthesis of more complex molecules.

In recent years, 4-Chloro-3-iodo-2-methoxypyridine has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of pyridine-based compounds with potent antiviral activity against influenza viruses. The authors highlighted the importance of the chlorine and iodine substituents in enhancing the antiviral potency and selectivity of these compounds.

Beyond antiviral applications, 4-Chloro-3-iodo-2-methoxypyridine has also shown promise in the development of anticancer drugs. A recent study in Cancer Research demonstrated that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines. The researchers found that the methoxy group played a crucial role in modulating the lipophilicity and cellular uptake of these derivatives, thereby enhancing their therapeutic efficacy.

The versatility of 4-Chloro-3-iodo-2-methoxypyridine extends to its use as a building block in the synthesis of agrochemicals. In agricultural chemistry, this compound has been utilized to develop novel herbicides and fungicides with improved selectivity and reduced environmental impact. A study published in Pesticide Biochemistry and Physiology reported the synthesis and evaluation of several pyridine-based herbicides derived from 4-Chloro-3-iodo-2-methoxypyridine. The results indicated that these herbicides exhibited high efficacy against broadleaf weeds while showing minimal toxicity to non-target organisms.

The synthetic accessibility of 4-Chloro-3-iodo-2-methoxypyridine is another factor contributing to its widespread use in research and development. Various synthetic routes have been reported for its preparation, including metal-catalyzed cross-coupling reactions and electrophilic substitution reactions. One efficient method involves the sequential introduction of chlorine, iodine, and methoxy groups onto a pyridine ring using well-established protocols. This modular approach allows for fine-tuning of the substituents to optimize the desired properties of the final product.

In addition to its synthetic utility, 4-Chloro-3-iodo-2-methoxypyridine has been studied for its potential as a ligand in coordination chemistry. Research published in Inorganic Chemistry explored the coordination behavior of this compound with various metal ions, revealing its ability to form stable complexes with transition metals such as palladium and platinum. These complexes have shown promise as catalysts for various organic transformations, including cross-coupling reactions and hydrogenation processes.

The physical properties of 4-Chloro-3-iodo-2-methoxypyridine, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. This compound is typically supplied as a solid or liquid with a high purity grade suitable for research purposes. Proper storage conditions are essential to maintain its stability and prevent degradation over time.

In conclusion, 4-Chloro-3-iodo-2-methoxypyridine (CAS No. 1261562-56-4) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers working on drug discovery, agrochemical development, and coordination chemistry. As ongoing research continues to uncover new applications for this compound, it is likely to remain a focal point in future studies aimed at advancing our understanding and utilization of pyridine-based molecules.